Cas no 83540-32-3 (2,4-Pyrimidinediamine,6-(4-methyl-1-piperazinyl)-, 3-oxide, hydrochloride (1:2))

2,4-Pyrimidinediamine,6-(4-methyl-1-piperazinyl)-, 3-oxide, hydrochloride (1:2) structure
83540-32-3 structure
Product Name:2,4-Pyrimidinediamine,6-(4-methyl-1-piperazinyl)-, 3-oxide, hydrochloride (1:2)
CAS No:83540-32-3
MF:C9H18Cl2N6O
MW:297.184818744659
CID:722710
PubChem ID:3068563
Update Time:2025-04-19

2,4-Pyrimidinediamine,6-(4-methyl-1-piperazinyl)-, 3-oxide, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,6-(4-methyl-1-piperazinyl)-, 3-oxide, hydrochloride (1:2)
    • 3-hydroxy-2-imino-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine dihydroc hloride
    • DTXSID401003546
    • 2,4-Diamino-6-(4-metilpiperazinil)pirimidina 3-ossido
    • 6-Amino-2-imino-4-(4-methylpiperazin-1-yl)pyrimidin-1(2H)-ol--hydrogen chloride (1/2)
    • Pyrimidine, 2,4-diamino-6-(4-methyl-1-piperazinyl)-, 3-oxide, dihydrochloride, hydrate
    • 83540-32-3
    • 2,4-Diamino-6-(4-methyl-1-piperazinyl)pyrimidine 3-oxide dihydrochloride hydrate
    • 2,4-Diamino-6-(4-metilpiperazinil)pirimidina 3-ossido [Italian]
    • Inchi: 1S/C9H16N6O.2ClH/c1-13-2-4-14(5-3-13)8-6-7(10)15(16)9(11)12-8;;/h6,11,16H,2-5,10H2,1H3;2*1H
    • InChI Key: SSSFPRLPXBYLGE-UHFFFAOYSA-N
    • SMILES: Cl.Cl.ON1C(=N)N=C(C=C1N)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 296.092
  • Monoisotopic Mass: 296.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 355
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.2Ų

Experimental Properties

  • Boiling Point: 358.2°C at 760 mmHg
  • Flash Point: 170.4°C
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited